(2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-2-(4-methoxyphenyl)ethanamine
• InChI: InChI=1S/C18H23NO3/c1-20-16-7-4-14(5-8-16)10-11-19-13-15-6-9-17(21-2)12-18(15)22-3/h4-9,12,19H,10-11,13H2,1-3H3
• InChI Key: PKPPAHWIYZWJMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNCC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

(2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine, also known as DMPEA, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive substance that has been studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of (2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 2A receptor, which may contribute to its psychoactive effects. (2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine may also act as a dopamine reuptake inhibitor, which may contribute to its potential as a treatment for addiction.
Biochemical and Physiological Effects:
(2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine has been found to produce a range of biochemical and physiological effects. In animal studies, it has been found to increase locomotor activity, induce hyperthermia, and produce stereotypic behaviors. It has also been found to increase the release of dopamine and serotonin in the brain.

Advantages and Limitations for Lab Experiments

(2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-defined chemical structure. It also has a high affinity for the serotonin 2A receptor, which makes it a useful tool for investigating the role of this receptor in the central nervous system. However, (2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine also has limitations. It is a psychoactive substance, which means that it may produce unwanted effects in animal models. It may also have potential for abuse, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on (2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine. One area of interest is its potential as a treatment for addiction. (2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine has been found to have activity at the dopamine transporter, which may make it a useful tool for investigating the role of this transporter in addiction. Another area of interest is its potential as a tool for investigating the role of the serotonin 2A receptor in the regulation of mood, perception, and cognition. Further research is needed to fully understand the mechanism of action of (2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine and its potential applications in scientific research.

Scientific Research Applications

(2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine has been studied for its potential use in scientific research as a tool for investigating the central nervous system. It has been found to have affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. (2,4-dimethoxybenzyl)[2-(4-methoxyphenyl)ethyl]amine has also been found to have activity at the dopamine transporter, which is involved in the regulation of reward and motivation.